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Compound of Interest

Compound Name: Chromium carbonate

Cat. No.: B3342692 Get Quote

In the realm of inorganic chemistry, chromium compounds are distinguished by their diverse

applications, stemming from their varied chemical and physical properties. This guide provides

a detailed comparative study of chromium carbonate and chromium oxide, offering valuable

insights for researchers, scientists, and professionals in drug development. The focus is on the

structural, thermal, and solubility characteristics, supported by experimental data and

methodologies.

I. Comparative Data of Physicochemical Properties
The fundamental differences between chromium carbonate and the common oxides of

chromium are summarized below. The data presented is for the most prevalent forms:

chromium(III) carbonate, chromium(III) oxide, and chromium(VI) oxide.
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Property
Chromium(III)
Carbonate

Chromium(III)
Oxide

Chromium(VI)
Oxide

Chemical Formula Cr₂(CO₃)₃[1] Cr₂O₃[2] CrO₃[3]

Molecular Weight 284.02 g/mol 151.99 g/mol [2][4] 99.99 g/mol

Appearance

Green or bluish-green

amorphous powder[5]

[6]

Light to dark green,

fine crystals[2][7]

Dark red, deliquescent

crystals or flakes[8]

Melting Point
Decomposes upon

heating
2435 °C[4][7]

197 °C (decomposes)

[3][8]

Boiling Point Not applicable 4000 °C[4][7]
250 °C (decomposes)

[3]

Density
Data not readily

available
5.22 g/cm³[2][4][7] 2.70 g/cm³[8]

Solubility in Water Insoluble[5][9][10] Insoluble[4][7][11] Very soluble[8]

Solubility in Other

Solvents

Soluble in mineral

acids[5][9]

Insoluble in alcohol

and acetone; slightly

soluble in alkalis and

acids[7]. Soluble in

concentrated sulfuric

acid and hydrofluoric

acid[4].

Soluble in sulfuric

acid, nitric acid, and

acetic acid[3][8].

Crystal Structure Amorphous[5] Hexagonal[7][12] Orthorhombic[13]

Oxidation State of Cr +3[1] +3[7] +6[7][13]

II. Experimental Protocols
Detailed methodologies for the synthesis and characterization of these chromium compounds

are crucial for reproducible research.

A. Synthesis of Chromium(III) Carbonate
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A common method for synthesizing chromium(III) carbonate involves the precipitation reaction

between a soluble chromium(III) salt and a soluble carbonate salt.

Protocol: An aqueous solution of a carbonate is contacted with an aqueous solution

containing trivalent chromium at a controlled pH, typically between 6 and 12, and a

temperature ranging from 0°C to less than 50°C[14][15]. For instance, reacting chromium(III)

chloride with sodium carbonate in an aqueous solution yields a green precipitate of

chromium(III) carbonate[16]. The resulting precipitate is then filtered and washed with water

to remove soluble impurities[14].

B. Synthesis of Chromium(III) Oxide Nanoparticles

Several methods are employed for the synthesis of chromium(III) oxide nanoparticles, including

thermal decomposition and spray pyrolysis.

Thermal Decomposition Protocol:

A precursor, such as chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O), is dissolved in a

suitable solvent. In some methods, it is dissolved in a colloidal silica solution[17][18].

The solution is then dried at a low temperature to evaporate the solvent[17][18].

The dried precursor is subsequently calcined at a high temperature (e.g., 550 °C) to

induce thermal decomposition, resulting in the formation of Cr₂O₃ nanoparticles[17][18].

Another approach involves the thermal decomposition of ammonium dichromate

((NH₄)₂Cr₂O₇), which yields Cr₂O₃, nitrogen gas, and water[19].

Spray Pyrolysis Protocol:

An aqueous solution of chromium(III) chloride (CrCl₃) is prepared[20].

The solution is atomized and sprayed onto a heated substrate (e.g., glass heated to 450

°C)[20].

The droplets undergo pyrolysis upon contact with the hot surface, leading to the formation

of a thin film of Cr₂O₃ nanostructures[20].
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C. Characterization Techniques

The structural, morphological, and optical properties of the synthesized chromium compounds

are typically characterized using a suite of analytical techniques.

X-Ray Diffraction (XRD): Used to determine the crystal structure, phase purity, and average

crystallite size of the material. The diffraction pattern provides a unique fingerprint of the

crystalline compound[17][20].

Fourier-Transform Infrared Spectroscopy (FTIR): Employed to identify the functional groups

present in the sample. For instance, the characteristic vibrations of Cr-O bonds in chromium

oxide can be observed in the FTIR spectrum[17][20][21].

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): These

imaging techniques are used to visualize the surface morphology, particle size, and shape of

the synthesized materials at the micro and nano-scale[17][20].

UV-Vis Spectroscopy: Utilized to investigate the optical properties of the materials, such as

the energy band gap[20].

III. Visualizing Relationships and Processes
A. Logical Relationship between Chromium Compounds

The following diagram illustrates the chemical transformations and relationships between

different chromium compounds, highlighting the central role of chromium(III) ions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://colab.ws/articles/10.1016%2Fj.jeurceramsoc.2009.09.019
https://iasj.rdd.edu.iq/journals/uploads/2024/12/21/39681b91d0a1f407b40d2ab69c4cae31.pdf
https://colab.ws/articles/10.1016%2Fj.jeurceramsoc.2009.09.019
https://iasj.rdd.edu.iq/journals/uploads/2024/12/21/39681b91d0a1f407b40d2ab69c4cae31.pdf
https://jespublication.com/upload/2020-110120.pdf
https://colab.ws/articles/10.1016%2Fj.jeurceramsoc.2009.09.019
https://iasj.rdd.edu.iq/journals/uploads/2024/12/21/39681b91d0a1f407b40d2ab69c4cae31.pdf
https://iasj.rdd.edu.iq/journals/uploads/2024/12/21/39681b91d0a1f407b40d2ab69c4cae31.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3342692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromium Metal Chromium(III) Chloride + HCl

Chromium(III) Carbonate + Na2CO3

Chromium(III) Oxide via Spray Pyrolysis

 + Heat

Sodium Carbonate

Hydrochloric Acid

Heat (Calcination)

Click to download full resolution via product page

Caption: Relationship between key chromium compounds and their synthesis pathways.

B. Experimental Workflow for Nanoparticle Synthesis and Characterization

This diagram outlines the typical workflow from precursor to final characterization for the

synthesis of chromium oxide nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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